21-Desacetyl 21-Formyl Deflazacort
Description
21-Desacetyl deflazacort (21-DFZ) is the pharmacologically active metabolite of deflazacort, a synthetic glucocorticoid derived from prednisolone. Structurally, 21-DFZ retains the methyl-oxazoline ring at position 17, distinguishing it from conventional corticosteroids like prednisolone . Its molecular formula is C₂₃H₂₉NO₅, with a molecular weight of 399.49 g/mol .
Properties
Molecular Formula |
C₂₄H₂₉NO₆ |
|---|---|
Molecular Weight |
427.49 |
Synonyms |
Deflazacort-21 Formate |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings
Analytical Methods
A validated LC-MS/MS method quantified 21-DFZ in human plasma with a lower limit of quantification (LLOQ) of 0.5 ng/mL , enabling precise pharmacokinetic studies . Key parameters include:
Clinical Comparisons
- Drug Interactions : Co-administration with CYP3A4 inhibitors (e.g., ketoconazole) increases 21-DFZ exposure by 3×, necessitating dose reduction .
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